![molecular formula C13H14FN3OS B4843604 N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide](/img/structure/B4843604.png)
N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide
Overview
Description
N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide, also known as FIT-039, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. FIT-039 is a promising candidate for the treatment of various diseases, including cancer, inflammation, and viral infections.
Mechanism of Action
N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide exerts its effects by inhibiting the activity of cyclin-dependent kinase 4 (CDK4) and CDK6, which are critical regulators of the cell cycle. Inhibition of CDK4 and CDK6 leads to cell cycle arrest and apoptosis in cancer cells. This compound also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation. Inhibition of NF-κB leads to a decrease in the production of pro-inflammatory cytokines, which reduces inflammation. Additionally, this compound inhibits the replication of viruses by interfering with the viral life cycle.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces cell cycle arrest and apoptosis, leading to a decrease in cell proliferation. This compound also inhibits the migration and invasion of cancer cells, which are critical steps in cancer metastasis. Inflammatory cells, this compound reduces the production of pro-inflammatory cytokines, leading to a decrease in inflammation. This compound also inhibits the replication of viruses by interfering with the viral life cycle.
Advantages and Limitations for Lab Experiments
N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide has several advantages and limitations for lab experiments. One of the advantages is its specificity for CDK4 and CDK6, which makes it a potent inhibitor of cancer cell proliferation. This compound also has good bioavailability and pharmacokinetic properties, which make it a promising candidate for drug development. However, this compound has several limitations, including its low yield in the synthesis process and its potential toxicity in vivo. Further studies are needed to address these limitations.
Future Directions
Several future directions for N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide research are possible. One potential direction is the development of this compound as a therapeutic agent for cancer. This compound has shown promising results in preclinical studies, and further studies are needed to evaluate its efficacy in clinical trials. Another direction is the investigation of this compound as a potential treatment for inflammatory diseases. This compound has shown anti-inflammatory effects in preclinical studies, and further studies are needed to evaluate its efficacy in clinical trials. Additionally, this compound could be studied as a potential antiviral agent against other viruses. Finally, further studies are needed to optimize the synthesis process of this compound to improve its yield and reduce its toxicity.
Scientific Research Applications
N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide has been studied for its potential therapeutic applications in various diseases. In cancer research, this compound has shown promising results as a potent inhibitor of the cell cycle and proliferation of cancer cells. This compound has also been studied for its anti-inflammatory effects, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound has been shown to have antiviral activity against several viruses, including influenza A virus and hepatitis C virus.
properties
IUPAC Name |
N-(4-fluorophenyl)-2-(1-methylimidazol-2-yl)sulfanylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3OS/c1-9(19-13-15-7-8-17(13)2)12(18)16-11-5-3-10(14)4-6-11/h3-9H,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOHIBOFWEMNCTC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)F)SC2=NC=CN2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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